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Compound of Interest

Compound Name: Proscaline

Cat. No.: B1283602 Get Quote

For researchers and scientists engaged in drug development and related fields, the proper

disposal of chemical compounds is a critical component of laboratory safety and regulatory

compliance. This document provides a comprehensive guide to the proper disposal procedures

for Proscaline, a psychedelic phenethylamine. Adherence to these protocols is essential to

ensure a safe laboratory environment and to mitigate potential environmental impact.

Chemical and Safety Data Overview
Proscaline (4-propoxy-3,5-dimethoxyphenethylamine) is a synthetic compound structurally

related to mescaline.[1][2] While one safety data sheet (SDS) suggests that small quantities

may be disposed of with household waste, standard laboratory practice for research chemicals,

particularly psychoactive compounds, dictates treating them as hazardous waste. This

approach ensures a higher standard of safety and compliance with potentially applicable

regulations, which can vary by jurisdiction.[1]
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Property Data

Chemical Name 4-propoxy-3,5-dimethoxyphenethylamine[2]

CAS Number 39201-78-0[2]

Molecular Formula C13H21NO3[2]

Molecular Weight 239.315 g/mol [2]

Appearance Solid (hydrochloride salt is a white solid)[3]

Solubility
DMSO: 3 mg/ml, Ethanol: 10 mg/ml, PBS (pH

7.2): 3 mg/ml[4]

Hazard Classification

Not classified as hazardous according to one

available GHS assessment, but should be

handled with care as a research chemical.

Experimental Protocols: Proscaline Disposal
Procedure
The following step-by-step guide outlines the recommended procedure for the disposal of

Proscaline waste in a laboratory setting. This protocol is based on general principles of

hazardous waste management for research chemicals.[5][6][7]

Personnel Protective Equipment (PPE) Required:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Procedure:

Waste Segregation:

Do not mix Proscaline waste with other chemical waste streams unless compatibility has

been confirmed.
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Solid Proscaline waste (e.g., contaminated filter paper, weighing boats) should be

collected in a designated, properly labeled hazardous waste container.

Liquid Proscaline waste (e.g., solutions in organic solvents) should be collected in a

separate, designated, and labeled hazardous waste container. The container must be

compatible with the solvent used.

Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."[7]

The label must also include the full chemical name ("Proscaline") and the approximate

quantity or concentration.

Keep containers securely closed except when adding waste.[5]

Decontamination of Glassware and Surfaces:

For glassware and surfaces contaminated with Proscaline, a triple rinse procedure is

recommended.[8]

The first rinse should be with a suitable solvent (e.g., ethanol, methanol) capable of

dissolving Proscaline. This first rinsate must be collected and disposed of as hazardous

waste.[5]

Subsequent rinses can be with soapy water followed by a final water rinse.

Disposal of Empty Containers:

Empty containers that held pure Proscaline should be triple rinsed as described above.

The first rinsate must be collected as hazardous waste.[8]

After triple rinsing, deface the original label and dispose of the container according to your

institution's guidelines for non-hazardous laboratory glass or plastic.[8]

Spill Management:

In the event of a spill, isolate the area.
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Wear appropriate PPE.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the designated solid hazardous waste container.

Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.

For large spills, evacuate the area and follow your institution's emergency procedures.

Final Disposal:

Store all labeled hazardous waste containers in a designated satellite accumulation area

within the laboratory.[6]

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.[5]

Never dispose of Proscaline or its containers in the regular trash or down the sanitary

sewer.[5][6]

Logical Workflow for Proscaline Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Proscaline waste.
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Caption: Workflow for the proper disposal of Proscaline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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